Cas no 1269151-34-9 ((3-aminobutyl)(3-chlorophenyl)methylmethylamine dihydrochloride)

• Product Name: (3-aminobutyl)(3-chlorophenyl)methylmethylamine dihydrochloride
• CAS No: 1269151-34-9
• Molecular Formula: C₁₂H₂₁Cl₃N₂
• Molecular Weight: 299.667540311813
• CID: 5055692

(3-aminobutyl)(3-chlorophenyl)methylmethylamine dihydrochloride Properties

Names and Identifiers

• (3-aminobutyl)[(3-chlorophenyl)methyl]methylamine dihydrochloride
• 1-N-[(3-chlorophenyl)methyl]-1-N-methylbutane-1,3-diamine;dihydrochloride

• InChIKey： YHEFYRUAOLAAFH-UHFFFAOYSA-N
• Inchi： 1S/C12H19ClN2.2ClH/c1-10(14)6-7-15(2)9-11-4-3-5-12(13)8-11;;/h3-5,8,10H,6-7,9,14H2,1-2H3;2*1H
• SMILES： ClC1=CC=CC(=C1)CN(C)CCC(C)N.Cl.Cl

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 5
• Heavy Atom Count: 17
• Complexity: 175
• Topological Polar Surface Area: 29.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines